Cas no 1370406-51-1 (tert-butyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate)

• Product Name: tert-butyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate
• CAS No: 1370406-51-1
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• MDL: MFCD30727021
• CID: 5244523
• PubChem ID: 124254434
• Update Time: 2025-05-25

tert-butyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(aminomethyl)-, 1,1-dimethylethyl ester
• tert-butyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate

• MDL： MFCD30727021
• Inchi： 1S/C9H14N2O3/c1-9(2,3)13-8(12)7-4-6(5-10)14-11-7/h4H,5,10H2,1-3H3
• InChI Key： DTKMQUVZCPKULN-UHFFFAOYSA-N
• SMILES： O1C(CN)=CC(C(OC(C)(C)C)=O)=N1

Additional information on tert-butyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate

Research Brief on tert-Butyl 5-(Aminomethyl)-1,2-Oxazole-3-Carboxylate (CAS: 1370406-51-1): Recent Advances and Applications

In recent years, the compound tert-butyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate (CAS: 1370406-51-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring an oxazole core with an aminomethyl substituent and a tert-butyl carboxylate group, serves as a versatile building block for the synthesis of biologically active molecules. Its unique structural features make it particularly valuable in medicinal chemistry, where it has been employed in the development of novel therapeutics targeting various diseases.

Recent studies have highlighted the role of tert-butyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate as a key intermediate in the synthesis of small molecule inhibitors. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in constructing potent kinase inhibitors, with modifications at the aminomethyl group leading to enhanced selectivity and binding affinity. The tert-butyl ester moiety provides both steric bulk and lipophilicity, which can be crucial for optimizing pharmacokinetic properties.

In addition to its applications in kinase inhibitor development, this compound has shown promise in the design of antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the incorporation of the oxazole scaffold into novel antibiotics targeting multidrug-resistant bacterial strains. The presence of the aminomethyl group allows for further functionalization, enabling the introduction of various pharmacophores to modulate biological activity.

The synthetic versatility of tert-butyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate has also been explored in the context of peptide mimetics. Researchers have utilized this building block to create constrained peptidomimetics that mimic natural peptide secondary structures while offering improved metabolic stability. This approach has been particularly valuable in the development of protease-resistant peptide therapeutics.

From a chemical perspective, recent advances in the synthesis of this compound have focused on improving yield and scalability. A 2023 publication in Organic Process Research & Development described an optimized route that reduces the number of synthetic steps while maintaining high purity. This development is particularly significant for industrial-scale production, where cost-effectiveness and reproducibility are paramount.

Looking forward, the unique properties of tert-butyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate position it as a valuable tool in drug discovery. Its ability to serve as a multifunctional scaffold makes it particularly attractive for fragment-based drug design and combinatorial chemistry approaches. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow, potentially leading to the development of novel therapeutics for challenging disease targets.